
Commercial & Technical Profile: 8-
Chloroisoquinolin-1(2H)-one

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 8-Chloroisoquinolin-1(2H)-one

CAS No.: 1368031-04-2

Cat. No.: B2511584

Get Quote

Executive Summary
8-Chloroisoquinolin-1(2H)-one (CAS: 1368031-04-2) is a critical heterocyclic building block

employed primarily in the development of PARP inhibitors, kinase inhibitors, and GPCR

modulators. Its structural significance lies in the 8-position chlorine atom, which provides steric

bulk and electronic modulation distinct from the more common 5-, 6-, or 7-substituted isomers.

This substitution pattern often improves metabolic stability by blocking the P450-mediated

oxidation sites on the benzenoid ring while influencing the hydrogen-bond donor capability of

the lactam moiety.

This guide analyzes the commercial supply landscape, details the critical quality attributes

(CQAs) necessary for pharmaceutical applications, and provides a validated synthetic workflow

for in-house generation when commercial stock is unavailable.

Technical Specifications & Chemical Identity
The compound exists in a tautomeric equilibrium between the lactam (isoquinolin-1(2H)-one)

and lactim (1-hydroxyisoquinoline) forms. In the solid state and in polar solvents (DMSO,
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Methanol), the lactam form predominates, which is critical for binding interactions in active sites

requiring a hydrogen bond donor at N-2 and an acceptor at C-1.

Parameter Specification

IUPAC Name 8-Chloroisoquinolin-1(2H)-one

Common Synonyms
8-Chloro-1-hydroxyisoquinoline; 8-Chloro-1(2H)-

isoquinolone

CAS Number 1368031-04-2

Molecular Formula C₉H₆ClNO

Molecular Weight 179.60 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF; sparingly soluble in

DCM; insoluble in water

pKa (Calculated) ~9.5 (Lactam NH)

Supply Chain Landscape
The commercial availability of 8-Chloroisoquinolin-1(2H)-one is categorized as Tier 2 (Limited

Stock). Unlike the un-substituted or 5-chloro analogs, the 8-chloro isomer requires specific

regioselective synthesis, limiting the number of suppliers holding bulk inventory.

Supplier Classification
Primary Stockholders (Immediate Dispatch): Companies that list specific batch data or real-

time stock.

Custom Synthesis/Lead Time (2-4 Weeks): Suppliers that list the compound but synthesize

on demand.

Key Commercial Suppliers
Note: Supplier status changes rapidly. Always verify current stock.
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Supplier Catalog Ref Purity Spec
Typical Pack
Size

Role

Fluorochem 10-F612206 ≥98% 100mg - 10g
Primary Source

(UK/EU)

BLD Pharm BD00788056 ≥95% 1g - 25g
Primary Source

(Global/CN)

CymitQuimica 10-F612206 ≥98% Various Distributor (EU)

MilliporeSigma Inquire N/A N/A

Often lists 5-

chloro isomer;

verify CAS

carefully.

Procurement Decision Logic
The following decision tree aids in selecting the correct sourcing strategy based on project

phase and purity requirements.

Procurement Requirement Project Phase?

Discovery (mg scale)< 1g

Development (g-kg scale)

> 10g

Check Fluorochem/BLD

Custom Synthesis Req.

No Stock

Direct PurchaseIn Stock

QC: Isomer Check (NMR)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for 8-Chloroisoquinolin-1(2H)-one, emphasizing the

critical QC step for isomer verification.

Quality Assurance: Critical Impurity Profiling
When sourcing this compound, "Purity >95%" is insufficient without specific isomer

confirmation. The synthetic routes used by suppliers often yield regioisomers that are difficult to

separate by standard flash chromatography.
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Key Impurities
5-Chloroisoquinolin-1(2H)-one: The most common regioisomer impurity. Arises if the starting

material (chlorobenzoyl chloride or chloroisoquinoline) was not isomerically pure.

Detection: ¹H NMR.[1][2][3][4] The coupling constants of the aromatic protons differ. The 8-

chloro isomer shows a characteristic downfield shift for H-7 due to the deshielding effect of

the chlorine and carbonyl proximity.

1-Chloroisoquinoline: An intermediate in the synthesis (see Section 5).[1]

Detection: LC-MS. Distinct mass spectrum fragmentation and retention time.

8-Chloroisoquinoline N-oxide: Precursor impurity.

Detection: Polar impurity on TLC/HPLC.

Recommended QC Protocol
Identity: ¹H NMR (DMSO-d₆) is mandatory to confirm the 8-position substitution pattern.

Purity: HPLC (C18 column, Acetonitrile/Water + 0.1% Formic Acid gradient).

Residual Solvents: GC-HS if used for GMP tox studies (watch for residual POCl₃

byproducts).

Experimental Protocol: Synthesis & Purification
If commercial supply is unavailable or lead times are prohibitive, the following protocol provides

a robust synthetic route. This method utilizes the Rearrangement of Isoquinoline N-oxides,

which is generally more reliable for the 8-chloro isomer than cyclization from benzoic acids due

to the availability of 8-chloroisoquinoline.

Synthetic Pathway[1][7]
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8-Chloroisoquinoline
(CAS: 342899-36-7)

Step 1: N-Oxidation
(m-CPBA, DCM, 0°C)

8-Chloroisoquinoline N-oxide

Step 2: Chlorination/Rearrangement
(POCl3, Reflux)

1,8-Dichloroisoquinoline

Step 3: Acid Hydrolysis
(HCl, AcOH, Reflux)

8-Chloroisoquinolin-1(2H)-one
(Target)

Click to download full resolution via product page

Figure 2: Step-wise synthetic workflow for the conversion of 8-chloroisoquinoline to the target

lactam.

Detailed Methodology
Step 1: Preparation of 8-Chloroisoquinoline N-oxide

Dissolve 8-Chloroisoquinoline (1.0 eq) in Dichloromethane (DCM) (10 mL/g).
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Cool to 0°C. Add m-CPBA (1.2 eq, 70-75%) portion-wise over 30 minutes.

Warm to room temperature (RT) and stir for 12 hours. Monitor by TLC (DCM:MeOH 95:5) –

N-oxide is significantly more polar.

Workup: Wash with sat. NaHCO₃ (3x) to remove m-chlorobenzoic acid. Dry organic layer

over Na₂SO₄, filter, and concentrate.[5][1][3]

Checkpoint: Solid should be used directly; purification is usually unnecessary if washing is

thorough.

Step 2: Conversion to 1,8-Dichloroisoquinoline

Suspend the N-oxide (1.0 eq) in POCl₃ (5-10 volumes). Caution: Exothermic.

Heat to reflux (105°C) for 2–4 hours. The solid will dissolve, and the solution will darken.

Workup: Cool to RT. Remove excess POCl₃ under reduced pressure.[1]

Pour residue onto crushed ice/water with vigorous stirring. Neutralize with NH₄OH or

Na₂CO₃.

Extract with Ethyl Acetate.[1][6] Dry and concentrate.

Purification: Flash chromatography (Hexane/EtOAc) is recommended here to remove any 4-

chloro regioisomers formed (though rare with 8-substituents).

Step 3: Hydrolysis to 8-Chloroisoquinolin-1(2H)-one

Dissolve 1,8-Dichloroisoquinoline in Glacial Acetic Acid (10 volumes).

Add 6M HCl (5 volumes).

Reflux for 6–12 hours. Monitor by LC-MS (conversion of -Cl to -OH/(=O)).

Workup: Concentrate to remove bulk AcOH. Dilute with water.

Adjust pH to ~7 with NaHCO₃. The product usually precipitates.
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Filter the solid, wash with water and cold ether.

Recrystallization: Ethanol or MeOH/Water is suitable for final polishing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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